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Compound of Interest

Compound Name: Bromine chloride

Cat. No.: B078175 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of bromine chloride (BrCl), a reactive

interhalogen compound with significant applications in chemical synthesis and disinfection. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering detailed information on its chemical properties, synthesis, and biological

interactions.

Core Properties of Bromine Chloride
Bromine chloride is a reddish-yellow gas or liquid with a pungent odor.[1] It is a strong

oxidizing agent used as a disinfectant, algaecide, and fungicide, particularly in industrial cooling

water systems.[2] In organic chemistry, it serves as a potent brominating and bromochlorinating

agent.[3]

Quantitative Data Summary
The fundamental properties of bromine chloride are summarized in the table below for quick

reference.
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Property Value Reference

CAS Number 13863-41-7 [1][3][4][5][6][7]

Molecular Formula BrCl [1][2][3][4][6][7]

Molecular Weight 115.36 g/mol [2][3]

Melting Point -66 °C [1]

Boiling Point 5 °C [1]

Synthesis of Bromine Chloride
Bromine chloride is typically prepared on demand in the laboratory due to its reactivity.[3]

Several methods are available, with the direct reaction of bromine (Br₂) and chlorine (Cl₂) being

a common approach.

Experimental Protocol: Laboratory Scale Synthesis
The following protocol describes the preparation of bromine chloride from elemental bromine

and chlorine.

Materials:

Bromine (Br₂)

Chlorine (Cl₂)

100 ml Fisher-Porter tube with a magnetic stirrer and Kynar® top

Dry air or other inert gas (containing < 100 ppm carbon monoxide)

Procedure:

Purge the Fisher-Porter tube with dry, carbon monoxide-free air.

Place 94.2 grams of commercially available bromine into the purged tube.

Introduce 43.0 grams of chlorine gas into the tube under autogenous pressure.
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The reaction proceeds to form liquid bromine chloride.

This method is designed to produce BrCl that is substantially free of carbonyl halide impurities,

which can be detrimental to certain catalytic reactions.[8]

A schematic of this synthesis process is illustrated below.
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Synthesis of Bromine Chloride.

Biological Interaction and "Signaling"
Contrary to specific signaling molecules that interact with defined receptor targets, bromine
chloride's biological activity is primarily characterized by its high reactivity and strong oxidizing

nature. It is not known to participate in specific cellular signaling pathways in the manner of

endogenous signaling molecules.

The biocidal effects of bromine chloride stem from its ability to react with and denature critical

biological macromolecules, such as proteins and nucleic acids. This non-specific mode of

action leads to widespread cellular damage and ultimately, cell death. This property is

harnessed in its application as a disinfectant.

The generalized mechanism of its biocidal action is depicted in the following diagram.
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Biocidal Mechanism of Bromine Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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